Cas no 109273-23-6 (DL-Alanine, N-[(phenylmethoxy)carbonyl]-3-[[(phenylmethoxy)carbonyl]amino]-, 1,1-dimethylethyl ester)

• Product Name: DL-Alanine, N-[(phenylmethoxy)carbonyl]-3-[[(phenylmethoxy)carbonyl]amino]-, 1,1-dimethylethyl ester
• CAS No: 109273-23-6
• MF: C₂₃H₂₈N₂O₆
• MW: 428.478226661682
• CID: 4427697
• Update Time: 2026-05-14

DL-Alanine, N-[(phenylmethoxy)carbonyl]-3-[[(phenylmethoxy)carbonyl]amino]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• DL-Alanine, N-[(phenylmethoxy)carbonyl]-3-[[(phenylmethoxy)carbonyl]amino]-, 1,1-dimethylethyl ester

Additional information on DL-Alanine, N-[(phenylmethoxy)carbonyl]-3-[[(phenylmethoxy)carbonyl]amino]-, 1,1-dimethylethyl ester

Recent Advances in the Study of DL-Alanine, N-[(phenylmethoxy)carbonyl]-3-[[(phenylmethoxy)carbonyl]amino]-, 1,1-dimethylethyl ester (CAS: 109273-23-6)

The compound DL-Alanine, N-[(phenylmethoxy)carbonyl]-3-[[(phenylmethoxy)carbonyl]amino]-, 1,1-dimethylethyl ester (CAS: 109273-23-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of various bioactive peptides and pharmaceutical agents. Recent studies have explored its potential applications in drug development, particularly in the design of protease inhibitors and modulators of protein-protein interactions.

One of the key areas of investigation has been the compound's role in the synthesis of protected amino acid derivatives. Researchers have demonstrated that the tert-butyl ester group in this molecule provides excellent stability under a variety of reaction conditions, making it a valuable building block for peptide synthesis. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have highlighted its utility in the construction of complex peptide architectures with improved pharmacokinetic properties.

In addition to its synthetic applications, studies have also focused on the compound's potential biological activities. Preliminary in vitro assays suggest that derivatives of DL-Alanine, N-[(phenylmethoxy)carbonyl]-3-[[(phenylmethoxy)carbonyl]amino]-, 1,1-dimethylethyl ester may exhibit moderate inhibitory effects on certain enzymatic targets, including cathepsins and matrix metalloproteinases. These findings open new avenues for the development of novel therapeutic agents targeting conditions such as cancer metastasis and inflammatory diseases.

Recent advancements in analytical techniques have further enhanced our understanding of this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structural properties and purity. These techniques have revealed important insights into the compound's conformational dynamics and interactions with biological macromolecules.

Looking ahead, researchers are exploring the potential of this compound in the development of next-generation drug delivery systems. Its unique chemical properties make it a promising candidate for the design of prodrugs and targeted therapeutics. Ongoing studies are investigating its compatibility with various nanocarrier systems, with the aim of improving drug bioavailability and reducing off-target effects.

In conclusion, DL-Alanine, N-[(phenylmethoxy)carbonyl]-3-[[(phenylmethoxy)carbonyl]amino]-, 1,1-dimethylethyl ester (CAS: 109273-23-6) represents a versatile and valuable tool in modern pharmaceutical research. Its applications span from synthetic chemistry to drug discovery, and recent studies continue to uncover new potential uses for this important compound. As research progresses, we can expect to see further innovations leveraging this molecule's unique properties for therapeutic development.